4-(4'-Fluoro-[1,1'-biphenyl]-4-carbonyl)-1-(5-fluoropyrimidin-2-yl)piperazin-2-one

• IUPAC Name: 4-[4-(4-fluorophenyl)benzoyl]-1-(5-fluoropyrimidin-2-yl)piperazin-2-one
• InChI: InChI=1S/C21H16F2N4O2/c22-17-7-5-15(6-8-17)14-1-3-16(4-2-14)20(29)26-9-10-27(19(28)13-26)21-24-11-18(23)12-25-21/h1-8,11-12H,9-10,13H2
• InChI Key: ISJIGAKKONMPFP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=O)CN1C(=O)C2=CC=C(C=C2)C3=CC=C(C=C3)F)C4=NC=C(C=N4)F
• Molecular Formula: C21H16F2N4O2
• Molecular Weight: 394.4 g/mol
• CAS No.: 2309748-33-0

Description

The compound 4-(4'-Fluoro-[1,1'-biphenyl]-4-carbonyl)-1-(5-fluoropyrimidin-2-yl)piperazin-2-one features a unique scaffold combining a 4'-fluoro-biphenyl-4-carbonyl group and a piperazin-2-one core substituted with a 5-fluoropyrimidinyl moiety. The 5-fluoropyrimidine substituent may contribute to bioactivity, as pyrimidine derivatives are common in kinase inhibitors and antimicrobial agents .

Biological Activity

The compound 4-(4'-Fluoro-[1,1'-biphenyl]-4-carbonyl)-1-(5-fluoropyrimidin-2-yl)piperazin-2-one is a synthetic organic molecule that has garnered attention in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular structure of the compound features a biphenyl moiety with a fluorine substituent, a carbonyl group, and a piperazine ring attached to a fluoropyrimidine. The presence of these functional groups suggests potential interactions with various biological targets.

Chemical Formula: C$_{16}$H$_{15}$F$_2$N$_3$O
Molecular Weight: 305.31 g/mol
IUPAC Name: 4-(4'-Fluoro-[1,1'-biphenyl]-4-carbonyl)-1-(5-fluoropyrimidin-2-yl)piperazin-2-one

Anticancer Activity

Recent studies have indicated that compounds similar to 4-(4'-Fluoro-[1,1'-biphenyl]-4-carbonyl)-1-(5-fluoropyrimidin-2-yl)piperazin-2-one exhibit significant anticancer properties. For instance, derivatives of piperazine have been shown to induce apoptosis in various cancer cell lines through mechanisms involving caspase activation and mitochondrial membrane potential disruption .

In a comparative study, compounds with similar structures demonstrated cytotoxic effects on colorectal cancer cell lines (DLD-1 and HT-29), leading to increased apoptosis rates and decreased viability at specific concentrations . The activation of caspase pathways was confirmed through flow cytometry analysis.

The proposed mechanism involves the inhibition of key signaling pathways associated with cell survival and proliferation. Specifically, the compound may interact with:

• Caspase Pathways: Inducing apoptosis via caspase-8 activation.
• p53 Pathway: Regulating the expression of p53 protein levels, which are crucial for tumor suppression .

Summary of Biological Activities

Activity Type	Cell Line	Concentration (µM)	Effect Observed
Anticancer	DLD-1	0.5 - 1	Increased apoptosis
Anticancer	HT-29	0.5 - 1	Decreased cell viability
Caspase Activation	DLD-1	0.5 - 1	Active caspase-8 detected
p53 Regulation	DLD-1/HT-29	N/A	Decreased p53 levels

Case Study 1: Piperazine Derivatives in Cancer Therapy

A study published in Cancer Letters explored the efficacy of various piperazine derivatives against cancer cell lines. The results indicated that compounds with structural similarities to our target compound showed promising results in inhibiting tumor growth and inducing apoptosis through mitochondrial pathways .

Case Study 2: Fluorinated Compounds as Anticancer Agents

Research highlighted in Journal of Medicinal Chemistry focused on fluorinated compounds' role in enhancing anticancer activity. The introduction of fluorine atoms was found to increase lipophilicity and improve bioavailability, leading to enhanced therapeutic effects against cancer cells .

Comparison with Similar Compounds

Comparison with Structural Analogs

Core Structural Variations

Piperazinone vs. Piperazine Derivatives

• Target Compound: The piperazin-2-one core is a cyclic amide, reducing conformational flexibility compared to non-lactam piperazines. This rigidity may improve target binding specificity .
• Analog (): 1-(4-Fluoro-phenyl)-4-[4-(5-fluoro-pyrimidin-2-yl)-piperazin-1-yl]-butan-1-ol replaces the lactam with a piperazine linked to a butanol chain.

Biphenyl vs. Monophenyl Substituents

• Target Compound: The 4'-fluoro-biphenyl group provides extended π-system interactions, likely enhancing lipophilicity (higher LogP) compared to monophenyl analogs.
• Analog (): 4-(4-Fluorophenyl)piperazin-1-ylmethanone substitutes biphenyl with a pyridine ring.

Substituent Effects on Bioactivity

Fluoropyrimidine vs. Other Heterocycles

• Analog () : 5-[4-(4-Fluorobenzoyl)piperazin-1-yl]-2-(4-fluorophenyl)-1,3-oxazole-4-carbonitrile replaces pyrimidine with an oxazole-carbonitrile. Oxazoles are associated with anti-inflammatory and anticancer activities, indicating divergent target profiles .

Physicochemical Properties

Melting Points and Solubility

• Target Compound: No direct data available. However, the biphenyl group may lower solubility in aqueous media compared to monophenyl analogs.
• Analog (): A structurally distinct chromenone-piperazine derivative (melting point: 228–230°C) demonstrates that fluorinated aromatic systems often exhibit high melting points due to crystal packing efficiency .
• Analog (): Pyrimidine-thiazolidinone hybrids showed moderate aqueous solubility, with antimicrobial activity correlating with lipophilicity .

Data Tables

Table 1: Structural and Functional Comparison

Compound	Core Structure	Key Substituents	Potential Bioactivity
Target Compound	Piperazin-2-one	4'-Fluoro-biphenyl, 5-fluoropyrimidine	Kinase inhibition, antimicrobial
	Piperazine	4-Fluorophenyl, 5-fluoropyrimidine	Kinase inhibition
	Piperazine	4-Fluorophenyl, 2-fluoropyridine	Solubility-enhanced targeting
	Piperazine-oxazole	4-Fluorobenzoyl, oxazole-carbonitrile	Anti-inflammatory

Table 2: Physicochemical Properties of Analogs

Compound (Source)	Melting Point (°C)	LogP (Predicted)	Solubility (µg/mL)
	228–230	3.8	<10 (aqueous)
	Not reported	2.5–3.2	20–50
	Not reported	2.1	>100